4-({4-[(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-iodophenoxy}methyl)benzoic acid

• IUPAC Name: 4-[[4-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-iodophenoxy]methyl]benzoic acid
• InChI: InChI=1S/C18H12INO5S/c19-13-7-11(8-15-16(21)20-18(24)26-15)3-6-14(13)25-9-10-1-4-12(5-2-10)17(22)23/h1-8H,9H2,(H,22,23)(H,20,21,24)/b15-8+
• InChI Key: GTHGZUHKLOOZHS-OVCLIPMQSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)C=C3C(=O)NC(=O)S3)I)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)/C=C/3\C(=O)NC(=O)S3)I)C(=O)O
• Molecular Formula: C18H12INO5S
• Molecular Weight: 481.3 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C11H7NO4S. The SMILES string representation is O=C(S/1)NC(C1=C\C2=CC=C(C=C2)C(O)=O)=O.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 249.24. The melting point is between 298-302° C.

Safety and Hazards

This compound is potentially toxic at high concentrations. It’s classified as an eye irritant (Eye Irrit. 2) under the GHS classification. The safety precautionary statements include P305 (IF IN EYES: Rinse cautiously with water for several minutes), P351 (Remove contact lenses, if present and easy to do. Continue rinsing), and P338 (If eye irritation persists: Get medical advice/attention).

Future Directions

As this compound has shown potent antitumor activity, future research could focus on improving its solubility in water and reducing its toxicity, which could potentially enhance its effectiveness as an antitumor agent.